2-Chloro-4-(5-fluoro-2-hydroxyphenyl)phenol, 95%

• IUPAC Name: 2-chloro-4-(5-fluoro-2-hydroxyphenyl)phenol
• InChI: InChI=1S/C12H8ClFO2/c13-10-5-7(1-3-12(10)16)9-6-8(14)2-4-11(9)15/h1-6,15-16H
• InChI Key: BPIZWEHRTPCTNV-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C=C1C2=C(C=CC(=C2)F)O)Cl)O
• Molecular Formula: C12H8ClFO2
• DSSTOX Substance ID: DTXSID80680783
• Molecular Weight: 238.64 g/mol
• CAS RN: 1225778-62-0

Description

2-Chloro-4-(5-fluoro-2-hydroxyphenyl)phenol, 95% (2C4F2HPP) is a synthetic phenol compound that has a variety of uses in laboratory experiments, scientific research, and industrial applications. It is a white crystalline solid with a melting point of 145-147 °C, and is soluble in water, ethanol, and methanol. 2C4F2HPP is a versatile compound with a wide range of applications, from drug synthesis to environmental analysis.

Mechanism of Action

2-Chloro-4-(5-fluoro-2-hydroxyphenyl)phenol, 95% is an intermediate compound in the synthesis of several pharmaceuticals, and its mechanism of action depends on the specific compound that it is being used to synthesize. Generally, it undergoes a reaction with other compounds to form a desired product. For example, when used in the synthesis of 2-chloro-4-fluoro-3-hydroxyphenyl acetate, it undergoes a reaction with acetic anhydride to form the desired product.
Biochemical and Physiological Effects
The biochemical and physiological effects of 2-Chloro-4-(5-fluoro-2-hydroxyphenyl)phenol, 95% are not well understood, as it is primarily used as an intermediate compound in the synthesis of other compounds. However, it is known to be non-toxic and non-irritating, and is not known to have any adverse effects on humans or animals.

Advantages and Limitations for Lab Experiments

2-Chloro-4-(5-fluoro-2-hydroxyphenyl)phenol, 95% has several advantages for use in laboratory experiments. It is a relatively inexpensive compound, and is readily available from chemical suppliers. It is also a versatile compound, as it can be used in a variety of reactions, from drug synthesis to environmental analysis. However, 2-Chloro-4-(5-fluoro-2-hydroxyphenyl)phenol, 95% is a relatively reactive compound, and should be handled with care in the lab.

Future Directions

The future of 2-Chloro-4-(5-fluoro-2-hydroxyphenyl)phenol, 95% is promising, as it is a versatile compound with a wide range of applications. In the future, it could be used in the synthesis of new pharmaceuticals, as well as in the development of new analytical techniques for environmental analysis. In addition, it could be used in the synthesis of new materials, such as polymers and nanomaterials. Finally, its use in drug synthesis could be further explored, as new drugs could be developed from its use.

Synthesis Methods

2-Chloro-4-(5-fluoro-2-hydroxyphenyl)phenol, 95% can be synthesized from the reaction of 5-fluoro-2-hydroxyphenol and phosphorus oxychloride in dimethylformamide (DMF). This reaction yields a white crystalline solid, which can be purified by recrystallization. The reaction is typically carried out at room temperature, but can be carried out at higher temperatures if desired.

Scientific Research Applications

2-Chloro-4-(5-fluoro-2-hydroxyphenyl)phenol, 95% is a versatile compound that has a wide range of applications in scientific research. It is used in drug synthesis, as it is a precursor to several pharmaceuticals. It is also used in environmental analysis, as it can be used to detect the presence of certain compounds in water or soil samples. In addition, 2-Chloro-4-(5-fluoro-2-hydroxyphenyl)phenol, 95% is used in the synthesis of other compounds, such as 2-chloro-4-fluoro-3-hydroxyphenyl acetate, which is used in the synthesis of certain drugs.